The differential effect of apoferritin-PbS nanocomposites on cell cycle progression in normal and cancerous cells†

Journal of Materials Chemistry Pub Date: 2011-11-07 DOI: 10.1039/C1JM13563E

Abstract

We report the effects induced by near-infrared apoferritin-PbS (AFt-PbS) nanocomposites on cell cycle progression in non-tumorigenic and cancerous human cells. By using flow cytometry and Annexin V assay, we show that the cell cycle of non-tumorigenic cells is not altered by exposure to AFt-PbS nanoparticles at concentrations up to 1 mg mL−1. In contrast, exposure of human-derived breast cancer cell lines to AFt-PbS at concentrations > 0.2 mg mL−1 triggers apoptotic cell death. The selective death of cancerous cells and the near-infrared fluorescence properties of AFt-PbS could be exploited in both nanomedicine and in vivo imaging studies.

Graphical abstract: The differential effect of apoferritin-PbS nanocomposites on cell cycle progression in normal and cancerous cells
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